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This guide provides a comprehensive technical overview of Coumarin 545, a fluorescent dye
with significant applications in materials science and biotechnology. We will delve into its core
chemical and physical properties, explore its photophysical behavior, and discuss its utility in
advanced applications, providing researchers, scientists, and drug development professionals
with a thorough understanding of this versatile molecule.

Unveiling the Molecular Architecture: Chemical
Structure and Identification

Coumarin 545, a member of the coumarin family of dyes, possesses a rigidized molecular
structure that contributes to its notable photostability and high fluorescence quantum yield.[1]
Its formal chemical name is 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-
[2]benzopyrano(6,7,8-ijjquinolizin-11-one.[3][4] The molecule's identity is unequivocally
established by its CAS number: 85642-11-1.[2][3][5]

The core of Coumarin 545 is a benzopyran-2-one system, which is fused to a quinolizine ring
and further substituted with a benzothiazole group. This extensive m-conjugated system is the
basis for its characteristic absorption and emission of light.
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Caption: Chemical Structure of Coumarin 545.

Core Physicochemical Properties

A summary of the key physicochemical properties of Coumarin 545 is presented in the table
below. These parameters are crucial for its handling, dissolution, and application in various
experimental setups.

Property Value Source(s)

Molecular Formula C22H18N202S [2][3][6]

Molecular Weight 374.46 g/mol [2][3]

CAS Number 85642-11-1 [2][3][5]
Gray to dark purple to black

Appearance [4]
powder/crystal

Melting Point 254 °C [51[7]

N Slightly soluble in Chloroform

Solubility [51[7]

and DMSO

Recommended to be stored in
Storage a cool, dark place (<15°C)and  [4]

is light sensitive

Photophysical Characteristics: A Deep Dive

The utility of Coumarin 545 stems from its excellent photophysical properties. Its rigid structure
minimizes non-radiative decay pathways, leading to high fluorescence efficiency.

Absorption and Emission Spectra

Coumarin 545 exhibits a strong absorption in the blue region of the visible spectrum, with a
maximum absorption wavelength (Amax) of approximately 477 nm when measured in
acetonitrile.[4][7] Upon excitation, it emits bright green fluorescence. A closely related
derivative, Coumarin 545T, shows an emission maximum at 506 nm in tetrahydrofuran (THF).
[1] The distinct separation between its absorption and emission peaks (Stokes shift) is a
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desirable characteristic for fluorescence-based applications, as it minimizes self-absorption and
enhances signal-to-noise ratios.

Quantum Yield and Fluorescence Lifetime

The fluorescence quantum yield is a critical measure of a fluorophore's efficiency in converting
absorbed photons into emitted photons. In methanol, Coumarin 545 demonstrates a high
fluorescence quantum efficiency of 78%.[8] This high efficiency is a direct consequence of its
rigid molecular framework, which restricts intramolecular rotations and vibrations that typically
lead to non-radiative energy loss.[9] While specific data for the fluorescence lifetime of
Coumarin 545 is not readily available, coumarin derivatives are known for their relatively long
fluorescence lifetimes, which is advantageous for time-resolved fluorescence measurements.

Synthesis and Purification

While a specific, detailed synthetic protocol for Coumarin 545 is not widely published in readily
accessible literature, the synthesis of coumarin-based fluorescent compounds generally
involves multi-step organic reactions.[10] A common approach involves the condensation of a
substituted salicylaldehyde with an active methylene compound, followed by further
modifications to introduce the desired functional groups.[10]

Representative Experimental Protocol: Synthesis of a
Coumarin Derivative

The following is a generalized protocol for the synthesis of a coumarin derivative, which
illustrates the fundamental chemical principles involved. Note: This is a representative example
and would require optimization for the specific synthesis of Coumarin 545.

o Reaction Setup: A mixture of a substituted 7,8-disubstituted coumarin 4-acetic acid and 7-
diethylaminocoumarin-3-carbaldehyde is dissolved in a suitable solvent, such as ethanol or
acetic acid.

o Catalyst Addition: A catalytic amount of a base, such as piperidine, is added to the reaction
mixture.

o Reflux: The mixture is heated to reflux for several hours to drive the reaction to completion.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1638556/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-coumarin-545-structure-properties-and-applications
https://pubs.rsc.org/en/content/articlelanding/2015/an/c4an02075h/unauth
https://pubmed.ncbi.nlm.nih.gov/37837509/
https://www.benchchem.com/product/b1638556/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-coumarin-545-structure-properties-and-applications
https://www.benchchem.com/product/b1638556/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-coumarin-545-structure-properties-and-applications
https://www.researchgate.net/publication/256904454_Synthesis_of_coumarin_based_fluorescent_compounds
https://www.researchgate.net/publication/256904454_Synthesis_of_coumarin_based_fluorescent_compounds
https://www.benchchem.com/product/b1638556/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-coumarin-545-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1638556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Workup and Purification: After cooling, the reaction mixture is poured into water, and the
resulting precipitate is collected by filtration. The crude product is then purified by
recrystallization from an appropriate solvent or by column chromatography on silica gel.

[ Substituted Coumarin Acetic Acid + j
7 in-3:

Purified Coumarin Derivative

Workup (Precipitation in mwr))—»(Purmoauon (Recrystallization/Chromatography)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of a coumarin derivative.

Key Applications in Research and Technology

The unique properties of Coumarin 545 have led to its adoption in several high-technology
fields.

Organic Light-Emitting Diodes (OLEDS)

Coumarin 545 is utilized as a green-emitting dopant in the emissive layer of OLEDs.[1] Its high
fluorescence quantum yield and good thermal stability contribute to the fabrication of efficient
and durable display and lighting technologies. A derivative, C545T, is particularly noted for its
use in highly efficient OLED devices.[1]

Laser Dyes

The high quantum yield and photostability of coumarin derivatives make them excellent gain
media for dye lasers.[9][11] Coumarin 545 and its derivatives can be dissolved in various
solvents to create solutions that, when optically pumped, produce tunable laser emission in the
green-yellow region of the spectrum.[12][13]

Fluorescent Probes and Bioimaging
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Coumarin-based fluorescent probes are widely employed in biological and chemical sensing
due to their sensitivity to the local environment.[14][15][16] Coumarin 545's fluorescence
properties can be modulated by factors such as solvent polarity, pH, and the presence of
specific ions or biomolecules, making it a valuable tool for developing sensors and for
bioimaging applications.[14]

A particularly interesting application of Coumarin 545 is in ratiometric fluorescence-based
temperature measurements.[8][17] Its emission intensity exhibits an exceptionally low
temperature dependence, with a temperature coefficient of only ~0.025% per °C.[8][17] This
stability makes it an excellent internal reference in dual-emission fluorescent systems for
precise temperature sensing.

Experimental Protocol: Characterization of
Photophysical Properties

To ensure the quality and suitability of Coumarin 545 for a specific application, its
photophysical properties must be accurately characterized. The following protocol outlines the
key steps for measuring the absorption and fluorescence spectra, as well as the fluorescence
guantum vyield.

Materials and Equipment

e Coumarin 545

e Spectroscopic grade solvent (e.g., acetonitrile, ethanol, or THF)
o UV-Vis spectrophotometer

e Fluorometer (spectrofluorometer)

e Quartz cuvettes (1 cm path length)

e Volumetric flasks and pipettes

o Reference quantum yield standard (e.g., Coumarin 1 in ethanol, quantum yield = 0.73)[18]

Procedure
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e Preparation of Stock Solution: Accurately weigh a small amount of Coumarin 545 and
dissolve it in the chosen spectroscopic grade solvent to prepare a stock solution of known
concentration (e.g., 1 mM).

o Preparation of Working Solutions: Prepare a series of dilutions from the stock solution. For
absorption measurements, the concentration should be adjusted to yield an absorbance
between 0.1 and 1.0 at the absorption maximum. For fluorescence measurements, the
absorbance at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.
[18]

e UV-Vis Absorption Spectroscopy:

o Record the absorption spectrum of the working solution using the UV-Vis
spectrophotometer over a relevant wavelength range (e.g., 300-600 nm).

o lIdentify the wavelength of maximum absorption (Amax).
o Fluorescence Spectroscopy:

o Set the excitation wavelength of the fluorometer to the Amax determined from the
absorption spectrum.

o Record the fluorescence emission spectrum over a suitable wavelength range (e.g., 480-
700 nm).

o lIdentify the wavelength of maximum emission (Aem).
e Quantum Yield Determination (Relative Method):

o Measure the integrated fluorescence intensity and the absorbance at the excitation
wavelength for both the Coumarin 545 solution and a solution of the reference standard
(e.g., Coumarin 1) of known quantum yield.

o The quantum yield (®) of Coumarin 545 can be calculated using the following equation:
® sample = ®_ref * (I_sample / |_ref) * (A_ref / A_sample) * (n_sample”2 / n_ref 2)
where:
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® is the quantum yield

| is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength

n is the refractive index of the solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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